Cas no 1955515-44-2 (3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole)

• Product Name: 3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole
• CAS No: 1955515-44-2
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• MDL: MFCD30180743
• CID: 5240578
• PubChem ID: 122360331
• Update Time: 2026-03-08

3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole, 3a-[3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl]octahydro-
• 3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole

• MDL： MFCD30180743
• Inchi： 1S/C13H19N3O/c1-2-10-7-14-8-13(10,5-1)12-15-11(16-17-12)6-9-3-4-9/h9-10,14H,1-8H2
• InChI Key： IRMGZFTVWRORAB-UHFFFAOYSA-N
• SMILES： N1CC2(C3ON=C(CC4CC4)N=3)CCCC2C1

Additional information on 3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole

Recent Advances in the Study of 3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole (CAS: 1955515-44-2)

The compound 3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole (CAS: 1955515-44-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique oxadiazole core and cyclopropylmethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary investigations suggest that 3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole exhibits high affinity for certain receptors involved in neurological and inflammatory pathways. This has led to its exploration as a potential therapeutic agent for conditions such as neuropathic pain, anxiety disorders, and chronic inflammation. The compound's ability to cross the blood-brain barrier further enhances its applicability in central nervous system (CNS) disorders.

Recent synthetic approaches have focused on optimizing the yield and purity of 3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole. Advances in catalytic methods and green chemistry have enabled more efficient production, reducing the environmental impact of its synthesis. Additionally, structural analogs of the compound have been developed to explore structure-activity relationships (SAR), providing valuable insights into its pharmacophore and potential for further optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy and safety profile. For instance, animal models of neuropathic pain have shown significant reduction in pain responses following administration of 3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole, with minimal adverse effects. These findings are supported by molecular docking studies, which highlight the compound's interaction with key amino acid residues in target proteins, thereby elucidating its mechanism of action at the atomic level.

Despite these promising results, challenges remain in the clinical translation of 3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic option.

In conclusion, 3-(cyclopropylmethyl)-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole represents a promising candidate in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable subject for ongoing research. Future studies should focus on optimizing its therapeutic potential, addressing current limitations, and exploring its applications in a broader range of diseases. The continued investigation of this compound holds great promise for advancing our understanding of chemical biology and developing novel treatments for complex medical conditions.